methyl 2-({[(6-oxo-9-phenyl-6,9-dihydro-1H-purin-8-yl)thio]acetyl}amino)benzoate

• IUPAC Name: methyl 2-[[2-[(6-oxo-9-phenyl-1H-purin-8-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H17N5O4S/c1-30-20(29)14-9-5-6-10-15(14)24-16(27)11-31-21-25-17-18(22-12-23-19(17)28)26(21)13-7-3-2-4-8-13/h2-10,12H,11H2,1H3,(H,24,27)(H,22,23,28)
• InChI Key: IQSVGTXQYJXXFY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CSC2=NC3=C(N2C4=CC=CC=C4)N=CNC3=O
• Molecular Formula: C21H17N5O4S
• Molecular Weight: 435.5 g/mol

Description

Methyl 2-({[(6-oxo-9-phenyl-6,9-dihydro-1H-purin-8-yl)thio]acetyl}amino)benzoate, also known as MPTA, is a synthetic compound that has been widely studied for its potential applications in scientific research. In

Mechanism of Action

The mechanism of action of methyl 2-({[(6-oxo-9-phenyl-6,9-dihydro-1H-purin-8-yl)thio]acetyl}amino)benzoate involves the inhibition of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of DNA. By inhibiting DHFR, this compound disrupts the synthesis of DNA, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its inhibition of DHFR, this compound has been shown to inhibit the activity of the enzyme thymidylate synthase (TS), which is also involved in DNA synthesis. This compound has also been shown to induce oxidative stress in cancer cells, leading to the activation of signaling pathways that promote apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-({[(6-oxo-9-phenyl-6,9-dihydro-1H-purin-8-yl)thio]acetyl}amino)benzoate in lab experiments is its specificity for cancer cells, which allows for selective targeting of these cells. However, this compound also has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

For research on methyl 2-({[(6-oxo-9-phenyl-6,9-dihydro-1H-purin-8-yl)thio]acetyl}amino)benzoate include further studies on its mechanism of action, as well as its potential applications in other areas of scientific research. Additionally, research could focus on the development of new derivatives of this compound with improved specificity and reduced toxicity.

Synthesis Methods

The synthesis of methyl 2-({[(6-oxo-9-phenyl-6,9-dihydro-1H-purin-8-yl)thio]acetyl}amino)benzoate involves several steps, starting with the reaction of 2-aminobenzoic acid with thionyl chloride to form 2-chlorobenzoic acid. The next step involves the reaction of 2-chlorobenzoic acid with methyl 2-aminothiophenecarboxylate to form methyl 2-({[2-chlorobenzoyl]amino}thio)benzoate. This intermediate is then reacted with 6-oxo-9-phenylpurine-8-thiol and acetic anhydride to form this compound.

Scientific Research Applications

Methyl 2-({[(6-oxo-9-phenyl-6,9-dihydro-1H-purin-8-yl)thio]acetyl}amino)benzoate has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been studied for its potential use as a diagnostic tool for cancer, as it has been shown to selectively bind to cancer cells.